Cas no 205989-12-4 (Luotonine A)
Luotonine A Chemical and Physical Properties
Names and Identifiers
-
- 11,13-dihydroquino[2',3':3,4]pyrrolo[2,1-b]quinazolin-11-one
- 3,2'-monomethylene-2-(quinol-2-yl)-4(3H)-quinazolinone
- luotonin
- luotonin A
- Luotonine A
- quino[2',3':3,4]pyrrolo[2,1-b]quinazolin-11(13H)-one
- NARINGIN HYDRATE
-
- Inchi: 1S/C18H11N3O/c22-18-13-6-2-4-8-15(13)20-17-16-12(10-21(17)18)9-11-5-1-3-7-14(11)19-16/h1-9H,10H2
- InChI Key: LUMDXNLBIYLTER-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=C2C3C(=CC4C=CC=CC=4N=3)CN21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
Luotonine A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L474980-1mg |
Luotonine A |
205989-12-4 | 1mg |
$64.00 | 2023-05-18 | ||
| TRC | L474980-5mg |
Luotonine A |
205989-12-4 | 5mg |
$81.00 | 2023-05-18 | ||
| TRC | L474980-10mg |
Luotonine A |
205989-12-4 | 10mg |
$110.00 | 2023-05-18 | ||
| TRC | L474980-25mg |
Luotonine A |
205989-12-4 | 25mg |
$224.00 | 2023-05-18 | ||
| TRC | L474980-100mg |
Luotonine A |
205989-12-4 | 100mg |
$689.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L912060-5mg |
Luotonin A |
205989-12-4 | 98% | 5mg |
¥1,341.00 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15466-1mg |
Luotonin A |
205989-12-4 | 98% | 1mg |
¥377.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15466-5mg |
Luotonin A |
205989-12-4 | 98% | 5mg |
¥893.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15466-10mg |
Luotonin A |
205989-12-4 | 98% | 10mg |
¥1340.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15466-25mg |
Luotonin A |
205989-12-4 | 98% | 25mg |
¥2562.00 | 2023-09-09 |
Luotonine A Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Luotonine A
Exploring Luotonine A (CAS No. 205989-12-4): Properties, Applications, and Research Insights
Luotonine A (CAS No. 205989-12-4) is a naturally occurring alkaloid compound that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. As researchers delve deeper into the world of natural products, Luotonine A stands out as a promising candidate for various biomedical and pharmacological studies. This article provides a comprehensive overview of this fascinating compound, its properties, and its relevance in contemporary scientific research.
The molecular structure of Luotonine A features a complex polycyclic framework that contributes to its biological activity. With a molecular formula yet to be fully characterized in public literature, this compound presents an exciting challenge for synthetic chemists and natural product researchers alike. The growing interest in Luotonine A research reflects the broader scientific community's focus on exploring nature's chemical diversity for potential drug leads and biological probes.
Recent studies suggest that Luotonine A may exhibit interesting biological properties, particularly in the area of cellular signaling pathways. While specific mechanisms of action are still under investigation, preliminary data indicate potential interactions with key enzymatic processes. This aligns with current trends in natural product drug discovery, where researchers are increasingly looking to plant-derived compounds for novel therapeutic approaches.
The isolation and characterization of Luotonine A typically involve advanced chromatographic techniques and spectroscopic methods. Modern analytical approaches such as HPLC-MS and NMR spectroscopy have been instrumental in elucidating its structure and purity. These technical aspects are particularly relevant to scientists searching for Luotonine A isolation methods or Luotonine A analytical techniques in their research workflows.
In the context of current pharmaceutical trends, Luotonine A represents an interesting case study in the challenges of natural product development. Issues such as sustainable sourcing, synthetic accessibility, and structure-activity relationships are all active areas of investigation. Researchers interested in natural product chemistry or medicinal plant compounds will find Luotonine A to be a compelling subject for further study.
The potential applications of Luotonine A extend beyond traditional medicine. Recent explorations in cosmetic science and nutraceuticals have identified similar alkaloids as promising ingredients, suggesting possible crossover applications for this compound. This multidisciplinary potential makes Luotonine A studies particularly valuable in today's integrated research landscape.
From a commercial perspective, the availability of Luotonine A reference standards and research materials has been gradually increasing to meet growing scientific demand. Suppliers specializing in rare natural compounds are now offering Luotonine A CAS 205989-12-4 to support academic and industrial research programs. This availability is crucial for advancing our understanding of this compound's properties and potential uses.
Quality control remains a critical consideration when working with Luotonine A. Researchers should pay close attention to purity specifications and analytical certificates when sourcing this compound. Proper storage conditions, typically at controlled temperatures and protected from light, are essential for maintaining the integrity of Luotonine A samples in laboratory settings.
The safety profile of Luotonine A continues to be evaluated through standard toxicological assessments. While comprehensive data may not yet be publicly available for this specific compound, researchers should follow general laboratory safety protocols when handling Luotonine A powder or solutions. Appropriate personal protective equipment and proper ventilation are recommended during experimental procedures.
Looking ahead, the future of Luotonine A research appears promising. With increasing interest in biodiversity-based drug discovery and sustainable chemistry, compounds like Luotonine A are likely to receive more attention from both academic and industrial research teams. The development of efficient synthetic routes and detailed pharmacological evaluations will be key areas of focus in coming years.
For scientists considering work with Luotonine A, several technical resources are becoming available. These include spectral data libraries, analytical method protocols, and growing literature references. The compound's CAS registry number (205989-12-4) serves as a valuable identifier for accessing these resources through scientific databases and chemical information systems.
In conclusion, Luotonine A represents an intriguing subject of study at the intersection of natural product chemistry and biomedical research. Its unique structural features and potential biological activities make it a compound worth watching in the evolving landscape of scientific discovery. As research progresses, we can anticipate new insights into the properties and applications of this fascinating natural product.
205989-12-4 (Luotonine A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)